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Compound of Interest

Compound Name:
3-Cyclohexene-1-carboxylic acid,

ethyl ester

Cat. No.: B076639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-cyclohexenecarboxylate, a key intermediate in organic synthesis, plays a significant

role in the development of novel therapeutics and functional materials. Its unique structural

motif, featuring a cyclohexene ring and an ethyl ester group, provides a versatile scaffold for

the construction of complex molecular architectures. A thorough understanding of its physical

properties is paramount for its effective utilization in research and development, enabling

precise control over reaction conditions, purification processes, and formulation strategies. This

technical guide provides a comprehensive overview of the core physical characteristics of ethyl

3-cyclohexenecarboxylate, supported by experimental protocols and safety guidelines to

ensure its proficient and safe handling.

Chemical Structure and Molecular Properties
Ethyl 3-cyclohexenecarboxylate is a cyclic ester with the molecular formula C₉H₁₄O₂. Its

structure consists of a six-membered carbon ring containing one double bond, with an ethyl

carboxylate group attached to one of the sp³-hybridized carbon atoms.

Molecular Formula: C₉H₁₄O₂

Molecular Weight: 154.21 g/mol
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CAS Number: 15111-56-5[1]

Synonyms: 3-Cyclohexene-1-carboxylic Acid Ethyl Ester

Physicochemical Properties
The physical state and behavior of ethyl 3-cyclohexenecarboxylate under various conditions

are critical parameters for its application in synthesis and product formulation.

Summary of Physical Properties
Property Value Source(s)

Appearance
Colorless to light yellow clear

liquid

Boiling Point 195 °C

Density (Specific Gravity) 0.99 g/cm³ (at 20/20 °C)

Refractive Index 1.460

Flash Point 63 °C

Purity >95.0% (by GC)

Solubility
While specific quantitative data is limited, ethyl 3-cyclohexenecarboxylate is generally

considered to be soluble in common organic solvents such as alcohols, ethers, and chlorinated

hydrocarbons. Its nonpolar cyclohexene ring and the polar ester group contribute to this

solubility profile. It is expected to have low solubility in water.

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of ethyl

3-cyclohexenecarboxylate.

Infrared (IR) Spectroscopy
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The infrared spectrum of ethyl 3-cyclohexenecarboxylate provides key information about its

functional groups. The NIST WebBook provides a gas-phase IR spectrum for this compound.[1]

Key characteristic peaks would include:

C=O stretch (ester): around 1735 cm⁻¹

C=C stretch (alkene): around 1650 cm⁻¹

C-O stretch (ester): around 1200-1100 cm⁻¹

=C-H stretch (alkene): around 3020 cm⁻¹

C-H stretch (alkane): around 2950-2850 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for confirming the detailed structure of the

molecule. While a specific, fully assigned spectrum is not readily available in public databases,

the expected chemical shifts can be predicted based on the structure.

Expected ¹H NMR Chemical Shifts:

Vinyl protons (-CH=CH-): ~5.5-5.8 ppm

Ester methylene protons (-OCH₂CH₃): ~4.1 ppm (quartet)

Aliphatic protons on the cyclohexene ring: ~1.5-2.5 ppm

Ester methyl protons (-OCH₂CH₃): ~1.2 ppm (triplet)

Expected ¹³C NMR Chemical Shifts:

Carbonyl carbon (C=O): ~175 ppm

Vinyl carbons (-CH=CH-): ~125-130 ppm

Ester methylene carbon (-OCH₂CH₃): ~60 ppm

Aliphatic carbons on the cyclohexene ring: ~20-40 ppm
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Ester methyl carbon (-OCH₂CH₃): ~14 ppm

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The NIST WebBook provides the mass spectrum of ethyl 3-

cyclohexenecarboxylate, which is crucial for its identification.[1] The molecular ion peak ([M]⁺)

would be expected at m/z 154.

Experimental Protocols for Physical Property
Determination
The accurate determination of physical properties is fundamental to chemical research. The

following are standard, self-validating protocols for measuring the key physical constants of

liquid compounds like ethyl 3-cyclohexenecarboxylate.

Determination of Boiling Point
The boiling point is a key indicator of a liquid's volatility and purity.

Methodology:

Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of ethyl 3-cyclohexenecarboxylate and a few

boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point.
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Apparatus Setup Procedure

Round-Bottom Flask
(with sample & boiling chips)

Distillation Head
(with Thermometer) Condenser Receiving Flask Liquid Boils, Vapor RisesApply Gentle Heat Vapor Condenses Collect Distillate Record Stable Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density using a Pycnometer
Density is a fundamental property that relates a substance's mass to its volume.

Methodology:

Clean and Dry: Thoroughly clean and dry a pycnometer of a known volume.

Weigh Empty: Accurately weigh the empty pycnometer.

Fill with Sample: Fill the pycnometer with ethyl 3-cyclohexenecarboxylate, ensuring no air

bubbles are present.

Equilibrate Temperature: Place the filled pycnometer in a constant temperature water bath

until it reaches the desired temperature (e.g., 20 °C).

Adjust Volume: Carefully adjust the liquid level to the pycnometer's calibration mark.

Weigh Filled: Dry the exterior of the pycnometer and weigh it accurately.

Calculation: Calculate the density by dividing the mass of the liquid (weight of filled

pycnometer - weight of empty pycnometer) by the known volume of the pycnometer.
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Preparation

Measurement

Calculation

Clean & Dry Pycnometer

Weigh Empty Pycnometer (m1)

Fill with Sample

Equilibrate Temperature

Adjust to Volume Mark

Weigh Filled Pycnometer (m2)

Density = (m2 - m1) / Volume

Click to download full resolution via product page

Caption: Workflow for Density Determination.
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Determination of Refractive Index using an Abbe
Refractometer
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identification and purity assessment.

Methodology:

Calibrate: Calibrate the Abbe refractometer using a standard of known refractive index (e.g.,

distilled water).

Clean Prisms: Clean the surfaces of the refractometer prisms with a suitable solvent (e.g.,

ethanol or acetone) and a soft lens tissue.

Apply Sample: Apply a few drops of ethyl 3-cyclohexenecarboxylate to the lower prism.

Close Prisms: Close the prisms carefully.

Adjust and Read: Adjust the instrument to bring the dividing line between the light and dark

fields into sharp focus at the crosshairs of the eyepiece. Read the refractive index from the

scale.

Temperature Control: Ensure the measurement is performed at a constant, recorded

temperature, as the refractive index is temperature-dependent.
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Setup & Calibration

Measurement

Control

Calibrate with Standard

Clean Prisms

Apply Sample to Prism

Close Prisms

Adjust for Sharp Boundary

Read Refractive Index

Maintain Constant Temperature
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Caption: Workflow for Refractive Index Determination.

Safe Handling and Storage
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As a combustible liquid, proper handling and storage of ethyl 3-cyclohexenecarboxylate are

crucial to ensure laboratory safety.

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Work in a well-ventilated area, preferably in a fume hood. Avoid

contact with skin and eyes. Keep away from heat, sparks, open flames, and hot surfaces.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2] It is

recommended to store in a cool and dark place, at a temperature below 15°C.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
This technical guide provides a detailed overview of the essential physical properties of ethyl 3-

cyclohexenecarboxylate, offering valuable insights for researchers and professionals in the

fields of chemistry and drug development. The presented data and experimental protocols

serve as a reliable resource for the safe and effective use of this important chemical

intermediate. A comprehensive understanding of these properties is the foundation for

innovation and success in the synthesis and application of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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